4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one

• IUPAC Name: 4-[1-[2-(4-chlorophenyl)acetyl]piperidin-4-yl]oxy-6-methylpyran-2-one
• InChI: InChI=1S/C19H20ClNO4/c1-13-10-17(12-19(23)24-13)25-16-6-8-21(9-7-16)18(22)11-14-2-4-15(20)5-3-14/h2-5,10,12,16H,6-9,11H2,1H3
• InChI Key: XOAUXHSZYZQDOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)CC3=CC=C(C=C3)Cl
• Molecular Formula: C19H20ClNO4
• Molecular Weight: 361.8 g/mol
• CAS No.: 1705250-66-3

Description

4-((1-(2-(4-chlorophenyl)acetyl)piperidin-4-yl)oxy)-6-methyl-2H-pyran-2-one is a useful research compound. Its molecular formula is C19H20ClNO4 and its molecular weight is 361.82. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research demonstrates the antimicrobial potential of pyran derivatives, where synthesized compounds exhibit favorable antimicrobial activities, including both bactericidal and fungicidal effects. This suggests their potential as templates for developing new antimicrobial agents (Okasha et al., 2022).

Receptor Ligand Interaction

The compound's structural analogs have been studied for their interaction with human receptors, showing promise as selective high-affinity ligands. This includes research on dopamine receptors, suggesting potential applications in neurological and psychiatric disorder treatments (Rowley et al., 1997). Additionally, the interaction with the CB1 cannabinoid receptor has been explored, indicating the compound's utility in understanding receptor-ligand dynamics and possibly contributing to the development of antagonist therapies (Shim et al., 2002).

Structural Chemistry

The crystal structure and molecular docking studies of related compounds provide insights into their molecular configurations and interactions. This knowledge contributes to the design of molecules with targeted biological activities, showcasing the role of structural chemistry in the development of new pharmacologically active compounds (Park et al., 2012).